6-((3-Oxohept-1-en-1-yl)thio)-1,2,4-triazine-3,5(2H,4H)-dione

• CAS No.: 80037-02-1
• Molecular Formula: C10H13N3O3S
• Molecular Weight: 255.30 g/mol
• IUPAC Name: 6-[(E)-3-oxohept-1-enyl]sulfanyl-2H-1,2,4-triazine-3,5-dione
• InChI: InChI=1S/C10H13N3O3S/c1-2-3-4-7(14)5-6-17-9-8(15)11-10(16)13-12-9/h5-6H,2-4H2,1H3,(H2,11,13,15,16)/b6-5+
• InChI Key: HHHAOVJKYBDVOC-AATRIKPKSA-N
• Isomeric SMILES: CCCCC(=O)/C=C/SC1=NNC(=O)NC1=O
• Canonical SMILES: CCCCC(=O)C=CSC1=NNC(=O)NC1=O

Description

The compound 6-((3-Oxohept-1-en-1-yl)thio)-1,2,4-triazine-3,5(2H,4H)-dione is a 1,2,4-triazine-3,5-dione derivative featuring a sulfanyl group substituted at position 6 with a 3-oxohept-1-enyl chain. The 1,2,4-triazine-3,5-dione scaffold is a pharmacologically significant heterocyclic system, with structural analogs demonstrating antitumor, anti-inflammatory, and enzyme-inhibitory activities .

Comparison with Similar Compounds

Structural and Functional Group Variations

Triazine-3,5-dione derivatives exhibit diverse bioactivities depending on substituents at positions 2, 4, and 4. Below is a comparative analysis:

Table 1: Key Structural Features and Activities of Triazine-3,5-dione Derivatives

Compound Name	Substituent at Position 6	Biological Activity	Key Findings	References
6-Azauracil (1,2,4-triazine-3,5-dione)	None (parent compound)	Antitumor	Effective against transplantable mouse tumors via pyrimidine antagonism .
6-Hydroxy-2-(naphthalen-1-ylmethyl)-derivative (11h)	Hydroxy group + naphthylmethyl at position 2	D-Amino Acid Oxidase (DAAO) Inhibition	IC₅₀: 23 nM; oral bioavailability in mice; enhances D-serine plasma levels .
6-{[(4-Nitrophenyl)methyl]sulfanyl}-derivative	4-Nitrobenzylthio	Structural studies	Reported in crystallographic analyses; electronic effects of nitro group may influence reactivity .
6-((3-Oxohept-1-en-1-yl)thio)-derivative (Target)	3-Oxohept-1-enylthio	Hypothesized anticancer	Alkene and ketone groups may enhance lipophilicity and target binding vs. simpler thioethers.

Pharmacological Activity

• Antitumor Activity : 6-Azauracil (the parent compound) inhibits tumor growth by disrupting pyrimidine metabolism . The target compound’s thioether substituent could modulate bioavailability or target specificity compared to 6-azauracil’s unsubstituted structure.
• Enzyme Inhibition: 6-Hydroxy derivatives (e.g., 11h) are potent DAAO inhibitors, with nanomolar IC₅₀ values. The hydroxy group resists O-glucuronidation, enhancing metabolic stability . In contrast, the target compound’s thio group may confer resistance to oxidative metabolism but could alter enzyme affinity.
• Anticonvulsant Activity: Derivatives with amino-substituted phenyl groups at position 6 (e.g., from ) show anticonvulsant effects, suggesting substituent polarity impacts CNS penetration. The target’s hydrophobic heptenyl chain may limit such activity.